3-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95%
Overview
Description
3-(5-Fluoro-2-hydroxyphenyl)benzoic acid, 95% (also known as 5-fluoro-2-hydroxybenzoic acid or 5-FHB) is a synthetic compound that is used in a variety of scientific research applications. It is a monofluorinated aromatic carboxylic acid that has a wide range of properties and applications. 5-FHB has been used in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a substrate for enzyme-catalyzed reactions. It can also be used as a fluorescent probe for the detection of biomolecules, as an inhibitor of enzymes, and as an antioxidant.
Mechanism of Action
5-FHB is an aromatic carboxylic acid that has a wide range of properties and applications. It acts as an antioxidant by scavenging free radicals and inhibiting the formation of reactive oxygen species. It also inhibits the activity of enzymes, including lipoxygenase, cyclooxygenase, and phospholipase A2. In addition, 5-FHB is a substrate for enzyme-catalyzed reactions, and it can also be used as a fluorescent probe for the detection of biomolecules.
Biochemical and Physiological Effects
5-FHB has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the activity of enzymes, including lipoxygenase, cyclooxygenase, and phospholipase A2. It has also been shown to scavenge free radicals and inhibit the formation of reactive oxygen species. In addition, 5-FHB has been used as a fluorescent probe for the detection of biomolecules, and it has been shown to have antioxidant properties.
Advantages and Limitations for Lab Experiments
The main advantage of 5-FHB is that it is a widely available and relatively inexpensive compound that can be used in a variety of scientific research applications. It is also a relatively stable compound, making it suitable for long-term storage. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water, making it difficult to use in aqueous solutions. In addition, the compound is relatively toxic, and care should be taken when handling it.
Future Directions
There are a variety of potential future directions for the use of 5-FHB in scientific research. It could be used as a fluorescent probe for the detection of biomolecules in a variety of biological samples. In addition, it could be used as an antioxidant to scavenge free radicals and inhibit the formation of reactive oxygen species. It could also be used as an inhibitor of enzymes, such as lipoxygenase, cyclooxygenase, and phospholipase A2. Finally, it could be used as a substrate for enzyme-catalyzed reactions, or as a catalyst for the formation of thiols from aldehydes.
Synthesis Methods
The synthesis of 5-FHB is achieved through a two-step process. The first step involves the reaction of 5-fluoro-2-hydroxyphenol with anhydrous sodium bicarbonate in aqueous ethanol. This reaction produces a sodium salt of 5-fluoro-2-hydroxyphenol, which is then reacted with acetic anhydride in the presence of pyridine to form 5-fluoro-2-hydroxybenzoic acid. The reaction is typically carried out at room temperature, and the resulting product is a white crystalline solid with a melting point of 174-177°C.
Scientific Research Applications
5-FHB has been used in a variety of scientific research applications. It has been used as a fluorescent probe for the detection of biomolecules, as an inhibitor of enzymes, and as an antioxidant. In addition, 5-FHB is used in the synthesis of pharmaceuticals and as a reagent in organic synthesis. It has also been used as a substrate for enzyme-catalyzed reactions, and as a catalyst for the formation of thiols from aldehydes.
properties
IUPAC Name |
3-(5-fluoro-2-hydroxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO3/c14-10-4-5-12(15)11(7-10)8-2-1-3-9(6-8)13(16)17/h1-7,15H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPEDQRWBVLUJKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=C(C=CC(=C2)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00680780 |
Source
|
| Record name | 5'-Fluoro-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00680780 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Fluoro-2-hydroxyphenyl)benzoic acid | |
CAS RN |
376592-45-9 |
Source
|
| Record name | 5′-Fluoro-2′-hydroxy[1,1′-biphenyl]-3-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=376592-45-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5'-Fluoro-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00680780 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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